![molecular formula C34H30O9 B1252611 (2,4-dihydroxyphenyl)-[(1R,2S,6S)-6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone](/img/structure/B1252611.png)
(2,4-dihydroxyphenyl)-[(1R,2S,6S)-6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone
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Description
(2,4-dihydroxyphenyl)-[(1R,2S,6S)-6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone is a natural product found in Morus macroura and Morus alba with data available.
Scientific Research Applications
Antioxidant Activity
Research has shown that certain derivatives of this compound exhibit significant antioxidant activity. For instance, studies on gnetol dimers, closely related to the compound , have demonstrated potent antioxidant capabilities with IC50 values indicating high efficacy in neutralizing oxidative stress (Yao, Lin, & Yang, 2013).
Antimicrobial and Anti-Inflammatory Properties
Compounds similar to (2,4-dihydroxyphenyl)-[(1R,2S,6S)-6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone have shown antimicrobial activity. For example, a study on derivatives of this compound revealed antimicrobial efficacy against various bacteria (Sonawane, 2018). Additionally, there is evidence of anti-inflammatory activity, as observed in certain analogs, suggesting potential for therapeutic applications in inflammatory conditions (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Synthesis and Reactivity
Significant research has been conducted on the synthesis and reactivity of compounds structurally related to this compound. Studies have focused on developing efficient synthetic pathways for derivatives, exploring their reactivity and potential applications in various fields (Gunduz, Kumbaraci, & Talinli, 2014).
Potential as Antitumor Agents
Research into similar compounds has shown potential in the development of antitumor agents. For example, derivatives of this compound have been synthesized and evaluated for their selectivity and cytotoxicity against tumorigenic cell lines, indicating potential in cancer therapy (Hayakawa, Shioya, Agatsuma, Furukawa, Naruto, & Sugano, 2004).
Properties
Molecular Formula |
C34H30O9 |
---|---|
Molecular Weight |
582.6 g/mol |
IUPAC Name |
(2,4-dihydroxyphenyl)-[(1R,2S,6S)-6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone |
InChI |
InChI=1S/C34H30O9/c1-17-10-25(23-8-6-21(36)15-28(23)39)32(34(43)24-9-7-22(37)16-29(24)40)26(11-17)33-30(41)12-18(13-31(33)42)2-3-19-4-5-20(35)14-27(19)38/h2-9,11-16,25-26,32,35-42H,10H2,1H3/b3-2+/t25-,26+,32-/m1/s1 |
InChI Key |
YYUHPJKWIHNMSV-UJOAHLBMSA-N |
Isomeric SMILES |
CC1=C[C@@H]([C@@H]([C@H](C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)/C=C/C5=C(C=C(C=C5)O)O)O |
Canonical SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C=CC5=C(C=C(C=C5)O)O)O |
Synonyms |
kuwanon Y |
Origin of Product |
United States |
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